Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)

3-Methoxy-5-methyl-isoxazole structure
3-Methoxy-5-methyl-isoxazole structure
Product Name:3-Methoxy-5-methyl-isoxazole
CAS No:16864-45-2
MF:C5H7NO2
MW:113.114581346512
CID:1028489
PubChem ID:11768539
Update Time:2025-04-20

3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-5-methylisoxazole
    • 3-methoxy-5-methyl-1,2-oxazole
    • 3-methoxy-5-methyl-isoxazole
    • G11088
    • SCHEMBL6607334
    • DTXSID30472014
    • CS-0447808
    • 16864-45-2
    • CCCGZCQYXYLDIH-UHFFFAOYSA-N
    • DB-294425
    • BS-44268
    • Isoxazole, 3-methoxy-5-methyl-
    • 3-Methoxy-5-methyl-isoxazole
    • Inchi: 1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
    • InChI Key: CCCGZCQYXYLDIH-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)OC

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 35.26

3-Methoxy-5-methyl-isoxazole Pricemore >>

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